4-((4-Fluoro-2-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)phenyl)sulfonyl)morpholine

Specification

• CAS No.: 1704069-32-8
• Molecular Formula: C17H24FNO5S
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 4-[4-fluoro-2-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)phenyl]sulfonylmorpholine
• Standard InChI: InChI=1S/C17H24FNO5S/c1-16(2)17(3,4)24-15(23-16)13-11-12(18)5-6-14(13)25(20,21)19-7-9-22-10-8-19/h5-6,11,15H,7-10H2,1-4H3
• Standard InChI Key: UGFVAVNOFSKYSQ-UHFFFAOYSA-N
• SMILES: CC1(C(OC(O1)C2=C(C=CC(=C2)F)S(=O)(=O)N3CCOCC3)(C)C)C
• Canonical SMILES: CC1(C(OC(O1)C2=C(C=CC(=C2)F)S(=O)(=O)N3CCOCC3)(C)C)C

Introduction

Compound Identity and Nomenclature

4-((4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)morpholine is a complex organic molecule containing boron, fluorine, nitrogen, oxygen, and sulfur atoms arranged in a specific configuration. The compound is identified by CAS Registry Number 1704069-32-8, which serves as its unique identifier in chemical databases and literature. The compound combines several functional groups including a morpholine ring, a sulfonyl group, a fluorinated phenyl moiety, and a dioxaborolane structure, resulting in a molecule with distinctive chemical and physical properties.

Synonyms and Alternative Names

The compound is also recognized by several synonyms in scientific literature and commercial catalogs:

• 4-((4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)morpholine

• Morpholine, 4-[[4-fluoro-2-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)phenyl]sulfonyl]-

Chemical Structure and Properties

Structural Characteristics

The compound contains several key structural features:

• A morpholine ring (heterocyclic structure containing nitrogen and oxygen)

• A sulfonyl group connecting the morpholine to the aromatic system

• A fluorinated phenyl ring

• A tetramethyl-dioxaborolane group attached to the phenyl ring

The SMILES notation, which provides a linear text representation of the chemical structure, is:
CC1(C)OB(OC1(C)C)C1=C(C=CC(F)=C1)S(=O)(=O)N1CCOCC1

This complex structure contributes to the compound's unique reactivity profile and potential applications.

Physicochemical Properties

Table 1: Predicted Physicochemical Properties

Property	Value
Boiling Point	453.5±55.0 °C
Density	1.234±0.06 g/cm³
pKa	-7±0.20
Appearance	Solid
Storage Temperature	2-8°C

It's important to note that many of these properties are predicted values rather than experimentally determined measurements, which is common for specialized organic compounds that haven't been extensively characterized in the literature.

Synthesis and Preparation

The synthesis of 4-((4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)morpholine likely involves multiple steps, potentially including:

• Preparation of a suitably substituted fluorophenyl precursor

• Introduction of the sulfonyl morpholine group

• Incorporation of the boronic acid derivative through palladium-catalyzed coupling reactions or direct borylation

While the search results don't provide a specific synthetic route for this exact compound, related organoboron compounds with morpholine substituents are typically synthesized using palladium-catalyzed borylation reactions or through Suzuki-Miyaura coupling methodologies.

Parameter	Value
Catalog Number	127322
Purity	95%
Price	$4,800.00
Storage Conditions	2-8°C, away from moisture

The relatively high price per unit suggests that this compound is a specialty chemical, potentially used in advanced research applications or as an intermediate in pharmaceutical synthesis.

Related Compounds and Structural Analogs

Several structurally related compounds appear in the scientific literature, which may provide insight into the potential properties and applications of 4-((4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)morpholine:

Morpholine-Containing Boronic Acid Derivatives

• Morpholino(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone (CAS: 656239-38-2)

• 4-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)morpholine (CAS: 690636-28-3)

• 4-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)morpholine (CAS: 364794-80-9)

• 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine (CAS: 568577-88-8)

Fluorinated Boronic Acid Derivatives

• 4-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine (CAS: 957198-29-7)

• 4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phthalic acid

These structural analogs may exhibit similar chemical and biological properties, and studies on these related compounds could provide insight into the behavior and potential applications of 4-((4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)morpholine.